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Abstract

MHCO00188 is a novel small molecule identified as an allosteric inhibitor of Autotaxin (ATX), a
key enzyme in the lysophosphatidic acid (LPA) signaling pathway. With a half-maximal
inhibitory concentration (IC50) in the low micromolar range, MHC00188 presents a promising
scaffold for the development of therapeutics targeting pathologies associated with aberrant ATX
activity, including fibrosis, inflammation, and cancer. This technical guide provides a
comprehensive overview of the known physicochemical properties of MHC00188, detailed
experimental methodologies for its identification and characterization, and a visualization of its
relevant biological pathway and discovery workflow.

Physicochemical Properties

A summary of the key physicochemical properties of MHC00188 is presented in Table 1. These
data have been compiled from available chemical supplier information and the primary
scientific literature.

Table 1: Physicochemical Properties of MHC00188
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Property

Value

Source

IUPAC Name

Not available in public domain

MedchemExpress, BioCat

Molecular Formula C22H26N60S
GmbHI[1][2]
] MedchemExpress, BioCat
Molecular Weight 422.55 g/mol
GmbH[1][2]
MedchemExpress, BioCat
CAS Number 1380881-85-5

GmbH[1][2]

Canonical SMILES

Not available in public domain

Appearance Solid powder (presumed) General knowledge
Melting Point Data not available
Boiling Point Data not available
Solubility Data not available
pKa Data not available

Biological Activity

Allosteric inhibitor of Autotaxin
(ATX)

MedchemExpress[2]

IC50

2.53 pM

MedchemExpress[2]

Biological Context: The Autotaxin Signaling

Pathway

Autotaxin (ATX) is a secreted lysophospholipase D that plays a crucial role in extracellular

signaling by converting lysophosphatidylcholine (LPC) into the bioactive lipid mediator
lysophosphatidic acid (LPA).[3][4][5] LPA then binds to a family of G protein-coupled receptors

(LPAR1-6), initiating a cascade of downstream signaling events that regulate fundamental

cellular processes such as proliferation, migration, and survival.[3][4] Dysregulation of the ATX-

LPA signaling axis has been implicated in a variety of pathological conditions, making ATX a

compelling target for therapeutic intervention.[3][4][5]
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Caption: The Autotaxin-LPA signaling pathway and the inhibitory action of MHC00188.

Experimental Protocols

The identification of MHC00188 was achieved through a combination of in silico virtual
screening and subsequent in vitro validation. While the full, detailed experimental protocols
from the primary research are not publicly available, this section outlines the likely
methodologies based on the abstract of the pivotal study by Stylianaki et al. and common
practices in the field.

Virtual Screening for Allosteric ATX Inhibitors

The discovery of MHC00188 was initiated with a virtual screening campaign aimed at
identifying compounds that bind to allosteric sites of the ATX enzyme. The general workflow for
such a process is depicted below and is based on the use of the Enalos Asclepios KNIME
nodes as mentioned in the literature.[6][7]

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b12364662/docs?utm_src=pdf-body-img#in-depth-technical-guide-physicochemical-properties-of-mhc00188
https://www.benchchem.com/product/b12364662/docs?utm_src=pdf-body#in-depth-technical-guide-physicochemical-properties-of-mhc00188
https://www.benchchem.com/product/b12364662/docs?utm_src=pdf-body#in-depth-technical-guide-physicochemical-properties-of-mhc00188
https://www.benchchem.com/product/b12364662/docs?utm_src=pdf-body#in-depth-technical-guide-physicochemical-properties-of-mhc00188
https://www.mdpi.com/1422-0067/22/19/10220
https://pubmed.ncbi.nlm.nih.gov/18036821/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12364662?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1. PDB Crystal Structure
Preparation and Alignment of ATX

2. Identification of Allosteric 3. Compound Library
Binding Sites (e.g., 14,000 compounds)

N

4. Virtual Screening
(Enalos Asclepios KNIME Node)

:

5. Hit Selection based on
Docking Score and Binding Mode

:

6. In Vitro Testing
of Selected Compounds

Lead Compound
(MHC00188)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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